Cas no 83509-05-1 (BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-)

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- structure

83509-05-1 structure

Product Name:BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-

CAS No:83509-05-1

MF:C₆H₉ClO₃

MW:164.586861371994

MDL:MFCD27929412

CID:3403066

PubChem ID:10866685

Update Time:2025-04-21

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Chemical and Physical Properties

Names and Identifiers

- BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)-
- Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate
- 83509-05-1
- methyl (3R)-4-chloro-3-methyl-4-oxobutanoate
- AC8994
- DTXSID40446347
- MDL： MFCD27929412
- Inchi： 1S/C6H9ClO3/c1-4(6(7)9)3-5(8)10-2/h4H,3H2,1-2H3/t4-/m1/s1
- InChI Key： WRCFPABNOIMFKO-SCSAIBSYSA-N
- SMILES： C(OC)(=O)C[C@@H](C)C(Cl)=O

Computed Properties

Exact Mass: 164.0240218Da
Monoisotopic Mass: 164.0240218Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 43.4Å²

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY262534-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	≥95%	1g	¥10200.00	2025-04-12
eNovation Chemicals LLC	D779953-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	95%	1g	$1320	2024-07-20
eNovation Chemicals LLC	D779953-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	95%	1g	$1320	2025-02-22
eNovation Chemicals LLC	D779953-1g	Methyl (R)-4-Chloro-3-methyl-4-oxobutanoate	83509-05-1	95%	1g	$1320	2025-02-25
Ambeed	A2005588-250mg	Methyl (R)-4-chloro-3-methyl-4-oxobutanoate	83509-05-1	98%	250mg	$1092.0	2025-04-16
Ambeed	A2005588-1g	Methyl (R)-4-chloro-3-methyl-4-oxobutanoate	83509-05-1	98%	1g	$2184.0	2025-04-16

BUTANOIC ACID, 4-CHLORO-3-METHYL-4-OXO-, METHYL ESTER, (3R)- Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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